N-(4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}phenyl)-3-methoxybenzenesulfonamide

• IUPAC Name: N-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenyl]-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C23H23N3O6S/c1-31-19-4-2-5-20(16-19)33(29,30)24-18-9-7-17(8-10-18)22(27)25-11-13-26(14-12-25)23(28)21-6-3-15-32-21/h2-10,15-16,24H,11-14H2,1H3
• InChI Key: ZQXMHIGTNCXFHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C23H23N3O6S
• Molecular Weight: 469.5 g/mol

Description

N-(4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}phenyl)-3-methoxybenzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of B-cell malignancies.

Scientific Research Applications

Synthesis and Chemical Characterization

Development of Novel Cyclic Compounds

Research has highlighted the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, focusing on the development of sequential Nicholas and Pauson-Khand reactions. This has facilitated the discovery of sulfonamide or sultam-based functional molecules and pharmaceuticals, indicating the significant versatility and value of aminobenzenesulfonamide derivatives in organic syntheses and the pharmaceutical industry (Kyosuke Kaneda, 2020).

Therapeutic Potential and Pharmacology

Piperazine Derivatives for Therapeutic Use

A review on piperazine derivatives, which include the core structure of the compound , outlines their importance in the rational design of drugs. These derivatives show a wide range of therapeutic uses, including antipsychotic, antihistamine, anticancer, and antiviral activities. Modifications to the piperazine nucleus significantly impact the medicinal potential of the resultant molecules, suggesting a broad scope for the development of new therapeutics (A. Rathi, R. Syed, Han-Seung Shin, Rahul V. Patel, 2016).

Environmental and Material Applications

Scintillation Properties of Polymers

The scintillation properties of plastic scintillators based on polymethyl methacrylate, incorporating various luminescent dyes, have been studied. This research shows that replacing conventional solvents in these scintillators with specific compounds does not alter their scintillation efficiency and stability, suggesting potential applications in radiation detection and other related fields (V. N. Salimgareeva, S. Kolesov, 2005).

Biochemical and Molecular Interactions

DNA Minor Groove Binders

The synthetic dye Hoechst 33258 and its analogues, which bind to the minor groove of double-stranded B-DNA, share structural similarities with the compound . These compounds are used extensively for DNA staining due to their ability to enter cells readily, indicating the importance of such chemical structures in biochemical research and molecular biology applications (U. Issar, R. Kakkar, 2013).